4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(4-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9ClO3/c14-9-3-6-11(13(16)17)12(7-9)8-1-4-10(15)5-2-8/h1-7,15H,(H,16,17)
• InChI Key: QQDURMGJTOHXGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)Cl)C(=O)O)O
• Molecular Formula: C13H9ClO3
• DSSTOX Substance ID: DTXSID50688731
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261938-32-2

Description

4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% (4-C2H4BA) is an organic compound that is widely used in scientific research. It is a chlorinated derivative of benzoic acid and has a wide range of applications in the fields of biochemistry, physiology, and medicine. 4-C2H4BA is an important component in many laboratory experiments, and its properties and effects can have a significant impact on the results.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% is not fully understood. It is believed that the compound binds to certain proteins in the body, which alters their structure and function. This can have various effects on the body, depending on the proteins that are affected. For example, if the proteins involved in the immune system are affected, the body’s ability to fight off infection and disease can be altered.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% are not fully understood. However, it is known that the compound has a wide range of effects on the body, including the immune system, metabolism, and other processes. It has been shown to have anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% in laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize, making it a convenient choice for researchers. However, there are some limitations to its use. The compound is toxic and should be handled with caution. It is also unstable and can degrade quickly, making it difficult to store and transport.

Future Directions

There are a number of potential future directions for 4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% research. One potential direction is to further explore its anti-inflammatory, anti-microbial, and anti-cancer properties. Another potential direction is to investigate its effects on the body’s metabolism and its ability to fight off disease. Additionally, further research could be conducted on its ability to bind to proteins in the body and its potential to be used as a therapeutic agent. Finally, further research could be conducted on its potential to be used as a drug delivery system.

Synthesis Methods

4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% is synthesized through a reaction between 4-hydroxybenzoic acid and chloroform. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as a palladium catalyst. The reaction proceeds in the presence of a solvent, such as ethanol, and is typically heated to a temperature of around 120°C. The reaction is complete when the reaction mixture has a pH of 7.0-7.5.

Scientific Research Applications

4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used in biochemistry to study the effects of chlorination on the structure and function of proteins and other macromolecules. It is also used in physiology to study the effects of chlorination on the body’s metabolic processes. In medicine, 4-Chloro-2-(4-hydroxyphenyl)benzoic acid, 95% is used to study the effects of chlorination on the body’s immune system and its ability to fight off disease.